Cas no 2138524-19-1 (3-(3,3-dimethylcyclobutyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(3,3-dimethylcyclobutyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138524-19-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6254471
• PubChem ID: 165953479
• Update Time: 2025-06-08

3-(3,3-dimethylcyclobutyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1152415
• 3-(3,3-dimethylcyclobutyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine
• 2138524-19-1

• Inchi： 1S/C12H21N3/c1-5-9-10(14-15(4)11(9)13)8-6-12(2,3)7-8/h8H,5-7,13H2,1-4H3
• InChI Key： YTEYTANVALGDBB-UHFFFAOYSA-N
• SMILES： N1=C(C(CC)=C(N)N1C)C1CC(C)(C)C1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(3,3-dimethylcyclobutyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine

Exploring the Potential of 3-(3,3-dimethylcyclobutyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 2138524-19-1) in Modern Research

In the rapidly evolving field of chemical research, 3-(3,3-dimethylcyclobutyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine (CAS No. 2138524-19-1) has emerged as a compound of significant interest. This unique molecule, characterized by its cyclobutyl and pyrazole structural motifs, offers a wide range of potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly drawn to its structural versatility and bioactive potential, making it a focal point in drug discovery pipelines.

The compound's CAS number 2138524-19-1 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Its pyrazol-5-amine core is a common scaffold in medicinal chemistry, often associated with kinase inhibition and receptor modulation. Recent studies have highlighted its potential in addressing neurodegenerative disorders and metabolic syndromes, aligning with current healthcare priorities.

From a synthetic chemistry perspective, the 3,3-dimethylcyclobutyl moiety introduces interesting steric effects that can influence molecular conformation and binding affinity. This feature has sparked discussions in computational chemistry circles about its potential for drug-target interactions. The compound's ethyl and methyl substituents further contribute to its lipophilicity profile, a crucial factor in ADMET properties prediction.

In the context of green chemistry initiatives, researchers are exploring sustainable synthesis routes for 3-(3,3-dimethylcyclobutyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine. The pharmaceutical industry's shift toward environmentally friendly processes has increased demand for compounds that can be synthesized with minimal waste and energy consumption. This aligns with growing consumer interest in sustainable pharmaceuticals and eco-conscious drug development.

The analytical characterization of CAS 2138524-19-1 presents interesting challenges and opportunities. Advanced techniques like NMR spectroscopy and mass spectrometry are essential for verifying its structure and purity. These analytical methods are particularly important given the compound's potential use in preclinical studies and formulation development.

Patent literature reveals growing interest in 3-(3,3-dimethylcyclobutyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine as a building block for novel therapeutic agents. Several applications describe its incorporation into small molecule drugs targeting various disease pathways. This trend reflects the broader pharmaceutical industry's focus on precision medicine and personalized treatment approaches.

From a commercial perspective, the availability of CAS No. 2138524-19-1 through specialty chemical suppliers has facilitated research across multiple disciplines. The compound's structure-activity relationship studies contribute valuable data to cheminformatics databases, supporting machine learning applications in drug discovery. This intersection of chemistry and artificial intelligence represents one of the most exciting frontiers in modern research.

Quality control standards for 3-(3,3-dimethylcyclobutyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine continue to evolve, with emphasis on chromatographic purity and stability testing. These developments reflect the pharmaceutical industry's commitment to quality by design principles and regulatory compliance in chemical development.

As research progresses, the scientific community anticipates new discoveries regarding the biological activities of CAS 2138524-19-1. Its unique combination of aliphatic and heterocyclic components offers numerous possibilities for structure optimization and lead compound development. Future studies may explore its potential in combination therapies or as part of targeted drug delivery systems.

The growing body of research on 3-(3,3-dimethylcyclobutyl)-4-ethyl-1-methyl-1H-pyrazol-5-amine underscores its importance in contemporary chemical science. With applications spanning from medicinal chemistry to materials engineering, this compound exemplifies the interdisciplinary nature of modern research. Its development trajectory offers valuable insights into the challenges and opportunities of innovative molecule design in the 21st century.